Cas no 2172317-42-7 (4-4-(dimethylamino)phenyl-1-methylpyrrolidine-3-carboxylic acid)

• Product Name: 4-4-(dimethylamino)phenyl-1-methylpyrrolidine-3-carboxylic acid
• CAS No: 2172317-42-7
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 6080034
• PubChem ID: 165505060
• Update Time: 2025-10-28

4-4-(dimethylamino)phenyl-1-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-(dimethylamino)phenyl-1-methylpyrrolidine-3-carboxylic acid
• EN300-1454922
• 2172317-42-7
• 4-[4-(dimethylamino)phenyl]-1-methylpyrrolidine-3-carboxylic acid

• Inchi： 1S/C14H20N2O2/c1-15(2)11-6-4-10(5-7-11)12-8-16(3)9-13(12)14(17)18/h4-7,12-13H,8-9H2,1-3H3,(H,17,18)
• InChI Key： HCURENBXHVBQLV-UHFFFAOYSA-N
• SMILES： OC(C1CN(C)CC1C1C=CC(=CC=1)N(C)C)=O

Computed Properties

• Exact Mass: 248.152477885g/mol
• Monoisotopic Mass: 248.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 43.8Ų

Additional information on 4-4-(dimethylamino)phenyl-1-methylpyrrolidine-3-carboxylic acid

Comprehensive Overview of 4-4-(dimethylamino)phenyl-1-methylpyrrolidine-3-carboxylic acid (CAS No. 2172317-42-7)

4-4-(dimethylamino)phenyl-1-methylpyrrolidine-3-carboxylic acid, with the CAS number 2172317-42-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their potential applications in drug discovery and material science. The unique structural features of this molecule, including the dimethylamino and carboxylic acid functional groups, make it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for pyrrolidine-based compounds has surged due to their role in developing novel therapeutics. Researchers are particularly interested in 4-4-(dimethylamino)phenyl-1-methylpyrrolidine-3-carboxylic acid for its potential as a building block in the synthesis of central nervous system (CNS) drugs. Its structural motif is often explored in the design of neuromodulators and receptor ligands, aligning with the growing focus on mental health and neurodegenerative diseases. This compound's pharmacokinetic properties are also under investigation, as scientists aim to optimize its bioavailability and metabolic stability.

The synthesis of CAS 2172317-42-7 involves multi-step organic reactions, often starting from readily available precursors like pyrrolidine and dimethylaniline derivatives. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation are frequently employed to improve yield and purity. The compound's solubility in polar solvents like DMSO and methanol makes it suitable for various in vitro and in vivo studies, further enhancing its utility in research settings.

From an industrial perspective, 4-4-(dimethylamino)phenyl-1-methylpyrrolidine-3-carboxylic acid is valued for its role in high-throughput screening and combinatorial chemistry. Its modular structure allows for easy derivatization, enabling the rapid generation of compound libraries for drug discovery programs. This aligns with the current trend toward personalized medicine, where tailored therapeutics are developed to address individual patient needs. The compound's scalability and cost-effectiveness also make it attractive for large-scale production.

Environmental and safety considerations are paramount when handling CAS 2172317-42-7. While it is not classified as a hazardous substance, proper laboratory practices should be followed to minimize exposure. The compound's stability under various conditions is well-documented, but storage in a cool, dry place is recommended to preserve its integrity. Researchers are also exploring green chemistry approaches to synthesize this compound, reducing waste and energy consumption.

In summary, 4-4-(dimethylamino)phenyl-1-methylpyrrolidine-3-carboxylic acid (CAS No. 2172317-42-7) is a promising compound with broad applications in pharmaceutical research and chemical synthesis. Its unique properties and adaptability position it as a valuable tool for scientists tackling some of today's most pressing health challenges. As research progresses, this compound is likely to play an even greater role in advancing innovative therapies and sustainable chemical processes.